2-Methoxyethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: 2-methoxyethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C18H24N2O7/c1-10-14(17(21)27-7-6-23-2)15(20-18(22)19-10)11-8-12(24-3)16(26-5)13(9-11)25-4/h8-9,15H,6-7H2,1-5H3,(H2,19,20,22)
• InChI Key: KJGGTKNIHWKKEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC(=C(C(=C2)OC)OC)OC)C(=O)OCCOC
• Molecular Formula: C18H24N2O7
• Molecular Weight: 380.4 g/mol

Description

2-Methoxyethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a complex organic compound with potential applications in various scientific fields. Its structure includes a tetrahydropyrimidine ring, which is a common motif in many biologically active molecules.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It may be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions could potentially alter the functional groups present in the molecule.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The major products formed would depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use in studying biological pathways and interactions.

Medicine: Possible applications in drug development due to its structural similarity to biologically active compounds.

Industry: Could be used in the development of new materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action for this compound would depend on its specific application. In a biological context, it might interact with various molecular targets such as enzymes or receptors, influencing specific pathways. The exact molecular targets and pathways involved would require detailed experimental studies to elucidate.

Comparison with Similar Compounds

Similar compounds include other tetrahydropyrimidine derivatives, which also exhibit a range of biological activities. What sets 2-Methoxyethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate apart is its unique combination of functional groups, which could confer distinct chemical and biological properties.